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A Comparative Guide to the Properties of
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the well-characterized crystalline hydrates

of sulfuric acid. While theoretical calculations suggest the potential existence of a

dodecahydrate (H₂SO₄·12H₂O), there is a notable absence of peer-reviewed experimental

studies detailing its synthesis, characterization, and properties. Therefore, this guide focuses

on the experimentally verified and more commonly encountered hydrates: monohydrate

(H₂SO₄·H₂O), dihydrate (H₂SO₄·2H₂O), tetrahydrate (H₂SO₄·4H₂O), hexahydrate

(H₂SO₄·6.5H₂O), and octahydrate (H₂SO₄·8H₂O).

Introduction to Sulfuric Acid Hydrates
Sulfuric acid's strong affinity for water leads to the formation of a series of crystalline hydrates,

each with distinct physical and chemical properties. These hydrates are not simply mixtures of

sulfuric acid and water but are stoichiometric compounds with ordered crystal lattices.

Understanding the properties of these hydrates is crucial in various fields, from atmospheric

chemistry, where they play a role in aerosol formation, to industrial processes and drug

development, where precise control of hydration states is often necessary.
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The following table summarizes key quantitative data for the well-characterized sulfuric acid

hydrates. This information has been compiled from various peer-reviewed studies and

thermochemical databases.

Property
Anhydrou
s H₂SO₄

Monohyd
rate
(H₂SO₄·H₂
O)

Dihydrate
(H₂SO₄·2
H₂O)

Tetrahydr
ate
(H₂SO₄·4
H₂O)

Hexahydr
ate
(H₂SO₄·6.
5H₂O)

Octahydr
ate
(H₂SO₄·8
H₂O)

Molar

Mass (

g/mol )

98.08 116.09 134.11 170.14 215.19 242.22

Melting

Point (°C)
10.37 8.5 -39.5 -28.3 -54 -62

Density

(g/cm³)

1.83 (at

25°C)[1][2]

~1.8

(calculated

)

~1.7

(calculated

)

~1.6

(calculated

)

~1.5

(calculated

)

~1.4

(calculated

)

Std.

Enthalpy of

Formation

(kJ/mol at

298.15 K)

-814.0[3][4]
-1127.48 (±

0.13)[5][6]

-1436.9 (±

0.1)

-2010.90 (±

0.17)[7][8]

-2888.8 (±

0.2)

-3164.38 (±

0.24)[9]

Crystal

System

Monoclinic[

4]
Monoclinic Monoclinic Tetragonal Monoclinic Monoclinic

Space

Group
C2/c[4] P2₁/c C2/c P4₁/a C2/c I2/c

Note on Densities: Experimentally determined densities for the crystalline forms of all sulfuric

acid hydrates are not consistently reported in the literature. The provided values are

approximate and calculated based on crystallographic data where available. Most literature

reports densities of aqueous sulfuric acid solutions at various concentrations and temperatures.

[10][11]
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The characterization of sulfuric acid hydrates relies on a variety of experimental techniques to

determine their structure and thermodynamic properties. Below are detailed methodologies for

some of the key experiments cited in the literature.

Crystal Structure Determination via X-ray and Neutron
Diffraction
The crystal structures of sulfuric acid hydrates are primarily determined using single-crystal X-

ray diffraction and neutron powder diffraction.

Experimental Workflow:

Sample Preparation Diffraction Analysis Data Analysis

Prepare aqueous H₂SO₄ solution of desired concentration Cool solution to induce crystallization Isolate single crystal or produce fine powder Mount sample in diffractometer Expose to X-ray or neutron beam at controlled temperature Collect diffraction pattern Process raw diffraction data Solve and refine crystal structure Determine unit cell parameters, space group, and atomic positions

Click to download full resolution via product page

Crystal Structure Determination Workflow

Methodology:

Sample Preparation: Aqueous solutions of sulfuric acid of specific concentrations are

carefully cooled to induce crystallization of the desired hydrate. For single-crystal X-ray

diffraction, a suitable single crystal is isolated. For neutron powder diffraction, a fine

powder of the deuterated analogue is often prepared to reduce incoherent scattering from

hydrogen atoms.[12][13]

Data Collection: The crystal or powder is mounted in a goniometer within a diffractometer.

The sample is maintained at a specific low temperature using a cryostat. A monochromatic

beam of X-rays or neutrons is directed at the sample, and the diffraction pattern is

recorded on a detector.[14]

Structure Solution and Refinement: The collected diffraction data is processed to

determine the unit cell dimensions and space group. The positions of the atoms within the
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crystal lattice are then determined by solving the phase problem and refining the structural

model against the experimental data.[12][13] Neutron diffraction is particularly

advantageous for accurately locating the positions of hydrogen (or deuterium) atoms.[12]

[15]

Thermal Analysis using Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a key technique for determining melting points and

enthalpies of fusion for the various hydrates.

Experimental Workflow:

Prepare H₂SO₄ solution of known concentration Seal a small sample in a DSC pan Place sample and reference pan in DSC cell Cool the sample to a low temperature Heat the sample at a controlled rate Record the heat flow as a function of temperature Analyze the thermogram to identify phase transitions Determine melting point and enthalpy of fusion

Click to download full resolution via product page

Differential Scanning Calorimetry Workflow

Methodology:

A small, precisely weighed amount of the sulfuric acid solution is hermetically sealed in a

sample pan. An empty, sealed pan is used as a reference.

The sample and reference pans are placed in a DSC instrument and cooled to a

temperature below the expected melting point of any hydrates.

The temperature is then increased at a constant rate, and the difference in heat flow

required to raise the temperature of the sample and the reference is measured.

Phase transitions, such as melting, appear as endothermic peaks in the resulting

thermogram. The temperature at the peak maximum is taken as the melting point, and the

area under the peak is proportional to the enthalpy of fusion.

Phase Transitions of Sulfuric Acid Hydrates
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The various hydrates of sulfuric acid can transform from one to another with changes in

temperature and water partial pressure. The phase diagram of the sulfuric acid-water system

illustrates the stability regions of these different solid phases.[16][17][18][19]

The following diagram illustrates the general relationship between the common hydrates as a

function of increasing water content.

Anhydrous H₂SO₄
Monohydrate
(H₂SO₄·H₂O)

+ H₂O Dihydrate
(H₂SO₄·2H₂O)

+ H₂O Tetrahydrate
(H₂SO₄·4H₂O)

+ H₂O Hexahydrate
(H₂SO₄·6.5H₂O)

+ H₂O Octahydrate
(H₂SO₄·8H₂O)

+ H₂O
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Hydrate Formation with Increasing Water Content

It is important to note that the transitions between these hydrates are not always simple, and

metastable phases can exist under certain conditions. The kinetics of these transformations are

also an important area of study.

Conclusion
The hydrates of sulfuric acid represent a fascinating and complex system. While the

dodecahydrate remains a subject for further experimental investigation, the well-characterized

mono-, di-, tetra-, hexa-, and octahydrates provide a rich field of study with significant

implications for both fundamental and applied sciences. The data and experimental protocols

summarized in this guide offer a valuable resource for researchers working with these

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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